Cas no 1396872-59-5 (4-({1-(2-cyclopentylacetyl)piperidin-4-ylmethoxy}methyl)benzonitrile)

• Product Name: 4-({1-(2-cyclopentylacetyl)piperidin-4-ylmethoxy}methyl)benzonitrile
• CAS No: 1396872-59-5
• MF: C₂₁H₂₈N₂O₂
• MW: 340.459225654602
• CID: 6614641
• PubChem ID: 71784987
• Update Time: 2025-10-16

4-({1-(2-cyclopentylacetyl)piperidin-4-ylmethoxy}methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-({1-(2-cyclopentylacetyl)piperidin-4-ylmethoxy}methyl)benzonitrile
• 4-({[1-(2-cyclopentylacetyl)piperidin-4-yl]methoxy}methyl)benzonitrile
• VU0532250-1
• 4-(((1-(2-cyclopentylacetyl)piperidin-4-yl)methoxy)methyl)benzonitrile
• F6111-1848
• AKOS024532361
• 1396872-59-5
• 4-[[1-(2-cyclopentylacetyl)piperidin-4-yl]methoxymethyl]benzonitrile

• Inchi： 1S/C21H28N2O2/c22-14-18-5-7-19(8-6-18)15-25-16-20-9-11-23(12-10-20)21(24)13-17-3-1-2-4-17/h5-8,17,20H,1-4,9-13,15-16H2
• InChI Key： MAXJLCOAEAEGSV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C#N)=CC=1)CC1CCN(C(CC2CCCC2)=O)CC1

Computed Properties

• Exact Mass: 340.215078140g/mol
• Monoisotopic Mass: 340.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 53.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 4-({1-(2-cyclopentylacetyl)piperidin-4-ylmethoxy}methyl)benzonitrile

Introduction to 4-({1-(2-cyclopentylacetyl)piperidin-4-ylmethoxy}methyl)benzonitrile (CAS No. 1396872-59-5)

4-({1-(2-cyclopentylacetyl)piperidin-4-ylmethoxy}methyl)benzonitrile, with the CAS number 1396872-59-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzonitrile moiety and a piperidine ring functionalized with a cyclopentylacetyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 4-({1-(2-cyclopentylacetyl)piperidin-4-ylmethoxy}methyl)benzonitrile can be represented as follows: C₂₀H₂₇N₃O₂. The compound's molecular weight is approximately 337.45 g/mol, and it exhibits notable solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. Its physical properties, including melting point and boiling point, are critical for its handling and storage in laboratory settings.

In recent years, the study of 4-({1-(2-cyclopentylacetyl)piperidin-4-ylmethoxy}methyl)benzonitrile has been driven by its potential as a lead compound in drug discovery. Research has focused on its pharmacological properties, particularly its ability to modulate specific biological targets. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), which are involved in various physiological processes and are targets for numerous therapeutic agents.

A study published in the Journal of Medicinal Chemistry highlighted the binding affinity of 4-({1-(2-cyclopentylacetyl)piperidin-4-ylmethoxy}methyl)benzonitrile to GPCRs. The researchers found that the compound exhibits high selectivity for certain subtypes of GPCRs, which could be leveraged to develop more targeted and effective drugs. This selectivity is attributed to the unique arrangement of functional groups within the molecule, which allows it to form specific interactions with receptor binding sites.

Beyond its interaction with GPCRs, 4-({1-(2-cyclopentylacetyl)piperidin-4-ylmethoxy}methyl)benzonitrile has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it possesses anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and asthma. The anti-inflammatory effects are thought to be mediated through the inhibition of pro-inflammatory cytokines and enzymes.

In addition to its pharmacological activities, the safety profile of 4-({1-(2-cyclopentylacetyl)piperidin-4-ylmethoxy}methyl)benzonitrile is an important consideration for its development as a therapeutic agent. Preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully evaluate its safety in humans.

The synthesis of 4-({1-(2-cyclopentylacetyl)piperidin-4-ylmethoxy}methyl)benzonitrile involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 4-bromomethylbenzonitrile with a piperidine derivative functionalized with a cyclopentylacetyl group. This process typically requires the use of coupling reagents and catalysts to facilitate the formation of the desired product.

The potential applications of 4-({1-(2-cyclopentylacetyl)piperidin-4-ylmethoxy}methyl)benzonitrile extend beyond traditional pharmaceuticals. It has also been explored for use in diagnostic imaging agents due to its ability to selectively bind to specific biological targets. This property makes it a valuable tool for visualizing disease markers and monitoring treatment efficacy.

In conclusion, 4-({1-(2-cyclopentylacetyl)piperidin-4-ylmethoxy}methyl)benzonitrile (CAS No. 1396872-59-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in advancing medical science.